![molecular formula C21H22N2O3S2 B2723856 4-(ethylsulfonyl)-N-(4-mesitylthiazol-2-yl)benzamide CAS No. 922697-81-2](/img/structure/B2723856.png)
4-(ethylsulfonyl)-N-(4-mesitylthiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(ethylsulfonyl)-N-(4-mesitylthiazol-2-yl)benzamide, also known as ESI-09, is a small molecule inhibitor that has been shown to selectively inhibit the RAC1 signaling pathway. This pathway plays a critical role in several cellular processes, including cell migration, cell cycle progression, and cell differentiation. ESI-09 has been the subject of several scientific studies due to its potential applications in the fields of cancer research and regenerative medicine.
Scientific Research Applications
Cardiac Electrophysiological Activity
4-(ethylsulfonyl)-N-(4-mesitylthiazol-2-yl)benzamide derivatives have been explored for their potential in cardiac electrophysiological modulation. Studies have demonstrated the synthesis and activity of similar compounds, showing their effectiveness in in vitro Purkinje fiber assays and their potential as class III electrophysiological agents, suggesting a possible application in treating arrhythmias (Morgan et al., 1990).
Antimicrobial and Antifungal Action
Research into sulfonyl-substituted nitrogen-containing heterocyclic systems, closely related to this compound, has identified compounds with significant antimicrobial and antifungal activities. These studies highlight the compound's potential utility in developing new antimicrobial agents, with specific derivatives showing high activity and promising for further investigation (Sych et al., 2019).
Conductive Polyamides for Sensing Applications
In material science, derivatives of this compound have been incorporated into conductive polyamides. These materials were used to modify electrodes for electrochemical sensing of anticancer drugs, demonstrating the compound's utility in creating sensitive and specific sensors for pharmacological applications (Abdel-Rahman et al., 2023).
Anticancer Agents
Derivatives of this compound have also been synthesized and evaluated for their pro-apoptotic and anticancer properties. Specific compounds have shown promising activity against melanoma cell lines, indicating the potential of these compounds as leads for the development of new anticancer therapies (Yılmaz et al., 2015).
Antitubercular Agents
In the fight against tuberculosis, novel sulfonyl derivatives featuring the thiazole moiety have exhibited significant antitubercular activity. This research suggests that modifications to the core structure of this compound can lead to potent compounds against Mycobacterium tuberculosis, offering new avenues for antitubercular drug development (Kumar et al., 2013).
properties
IUPAC Name |
4-ethylsulfonyl-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O3S2/c1-5-28(25,26)17-8-6-16(7-9-17)20(24)23-21-22-18(12-27-21)19-14(3)10-13(2)11-15(19)4/h6-12H,5H2,1-4H3,(H,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WAVMFARMNXVECR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=C(C=C(C=C3C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.